Cas no 88159-19-7 (2,1,3-Benzoxadiazole, 4-(1-aziridinyl)-7-nitro-)

• Product Name: 2,1,3-Benzoxadiazole, 4-(1-aziridinyl)-7-nitro-
• CAS No: 88159-19-7
• MF: C₈H₆N₄O₃
• MW: 206.158240795135
• CID: 642790
• PubChem ID: 53859715
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole, 4-(1-aziridinyl)-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 4-(1-aziridinyl)-7-nitro-
• 7-(aziridin-1-yl)-4-nitro-2,1,3-benzoxadiazole
• DTXSID90707192
• 88159-19-7
• 4-(Aziridin-1-yl)-7-nitro-2,1,3-benzoxadiazole

• Inchi： 1S/C8H6N4O3/c13-12(14)6-2-1-5(11-3-4-11)7-8(6)10-15-9-7/h1-2H,3-4H2
• InChI Key： GVPYYEPUPIEXON-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=N1)N1CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.04399007g/mol
• Monoisotopic Mass: 206.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.8Ų